Cas no 1353955-62-0 (2-Amino-N-cyclopropyl-N-(4-nitro-benzyl)-acetamide)

• Product Name: 2-Amino-N-cyclopropyl-N-(4-nitro-benzyl)-acetamide
• CAS No: 1353955-62-0
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• CID: 2161852
• Update Time: 2025-05-21

2-Amino-N-cyclopropyl-N-(4-nitro-benzyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-cyclopropyl-n-(4-nitro-benzyl)-acetamide
• 2-Amino-N-cyclopropyl-N-(4-nitrobenzyl)acetamide
• AM92700
• 2-Amino-N-cyclopropyl-N-(4-nitro-benzyl)-acetamide

• Inchi： 1S/C12H15N3O3/c13-7-12(16)14(10-5-6-10)8-9-1-3-11(4-2-9)15(17)18/h1-4,10H,5-8,13H2
• InChI Key： PSKLVXRJYBIKFM-UHFFFAOYSA-N
• SMILES： O=C(CN)N(CC1C=CC(=CC=1)[N+](=O)[O-])C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Topological Polar Surface Area: 92.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-cyclopropyl-N-(4-nitro-benzyl)-acetamide

2-Amino-N-cyclopropyl-N-(4-nitro-benzyl)-acetamide (CAS No. 1353955-62-0): A Comprehensive Overview

2-Amino-N-cyclopropyl-N-(4-nitro-benzyl)-acetamide (CAS No. 1353955-62-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-Amino-N-cyclopropyl-N-(4-nitro-benzyl)-acetamide.

Chemical Structure and Properties

2-Amino-N-cyclopropyl-N-(4-nitro-benzyl)-acetamide is a small molecule with the molecular formula C₁₁H₁₄N₄O₃. The compound features an amide group, a cyclopropyl ring, and a nitrobenzyl moiety, which collectively contribute to its unique chemical properties. The presence of the amide bond imparts polarity to the molecule, enhancing its solubility in polar solvents such as water and ethanol. The cyclopropyl ring adds rigidity to the structure, which can influence the compound's conformational flexibility and binding interactions with biological targets. The nitrobenzyl group is a key functional group that can undergo various chemical transformations, making it a valuable scaffold for synthetic modifications.

Synthesis Methods

The synthesis of 2-Amino-N-cyclopropyl-N-(4-nitro-benzyl)-acetamide has been reported in several studies, highlighting different approaches to achieve high yields and purity. One common method involves the reaction of 4-nitrobenzyl chloride with cyclopropylamine and glycine amide. This multi-step process typically includes the formation of an intermediate amide followed by coupling with the nitrobenzyl chloride. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, such as microwave-assisted synthesis and catalyst-free methods, which reduce reaction times and minimize waste generation.

Biological Activities and Applications

2-Amino-N-cyclopropyl-N-(4-nitro-benzyl)-acetamide has demonstrated promising biological activities in various preclinical studies. One of its notable applications is as a potential inhibitor of specific enzymes involved in metabolic pathways. For instance, research has shown that this compound can selectively inhibit certain kinases, which are key regulators of cellular signaling processes. This property makes it a candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 2-Amino-N-cyclopropyl-N-(4-nitro-benzyl)-acetamide has been investigated for its anti-inflammatory effects. Studies have indicated that it can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that the compound may have therapeutic potential in treating conditions characterized by chronic inflammation.

Clinical Trials and Future Directions

The promising preclinical data on 2-Amino-N-cyclopropyl-N-(4-nitro-benzyl)-acetamide have paved the way for further clinical investigations. Several Phase I clinical trials are currently underway to evaluate the safety and pharmacokinetic profile of this compound in human subjects. Early results from these trials have shown favorable outcomes, with no significant adverse effects reported at therapeutic doses.

The future directions for research on 2-Amino-N-cyclopropyl-N-(4-nitro-benzyl)-acetamide include optimizing its pharmacological properties through structural modifications and exploring its efficacy in combination with other therapeutic agents. Additionally, there is growing interest in understanding the molecular mechanisms underlying its biological activities, which could provide valuable insights for drug design and development.

Conclusion

In conclusion, 2-Amino-N-cyclopropyl-N-(4-nitro-benzyl)-acetamide (CAS No. 1353955-62-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new insights into the potential uses of this compound will emerge, contributing to the advancement of healthcare solutions.